Cas no 120739-83-5 ((6-CHLORO-PYRIDIN-3-YLMETHYL)-ISOPROPYL-AMINE)

• Product Name: (6-CHLORO-PYRIDIN-3-YLMETHYL)-ISOPROPYL-AMINE
• CAS No: 120739-83-5
• MF: C₉H₁₃ClN₂
• MW: 184.665920972824
• MDL: MFCD00716847
• CID: 822103
• PubChem ID: 22450357
• Update Time: 2025-04-19

(6-CHLORO-PYRIDIN-3-YLMETHYL)-ISOPROPYL-AMINE Chemical and Physical Properties

Names and Identifiers

• (6-CHLORO-PYRIDIN-3-YLMETHYL)-ISOPROPYL-AMINE
• N-((6-Chloropyridin-3-yl)methyl)propan-2-amine
• N-[(6-chloropyridin-3-yl)methyl]propan-2-amine
• N-(6-Chloro-3-pyridylmethyl)-N-isopropylamine
• 2-Chloro-5-(isopropylaminomethyl)pyridine
• SB54953
• SCHEMBL7660114
• (6-Chloropyridin-3-ylmethyl)-isopropylamine
• 120739-83-5
• A1-18341
• DTXSID20625698
• DB-299904
• AKOS015940655

• MDL： MFCD00716847
• Inchi： 1S/C9H13ClN2/c1-7(2)11-5-8-3-4-9(10)12-6-8/h3-4,6-7,11H,5H2,1-2H3
• InChI Key： QSMVDXUPASWJKH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CNC(C)C

Computed Properties

• Exact Mass: 184.0767261g/mol
• Monoisotopic Mass: 184.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.088
• Boiling Point: 264 ºC
• Flash Point: 50 ºC